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Compound of Interest

Compound Name: 4-Amino-m-cresol

Cat. No.: B1666317

An In-depth Technical Guide to the Solubility of 4-Amino-m-cresol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is paramount. This guide provides a detailed
overview of the solubility of 4-Amino-m-cresol (also known as 4-amino-3-methylphenol), a
compound used in the synthesis of various dyes and pigments[1].

Solubility Profile of 4-Amino-m-cresol

4-Amino-m-cresol exhibits varying degrees of solubility in different solvents, a critical factor for
its application in various chemical processes. The following table summarizes the available
guantitative and qualitative solubility data. It is important to note that there are some conflicting
reports regarding its solubility in water, with some sources describing it as slightly soluble and
others as insoluble[2][3][4][5]. This discrepancy may arise from different experimental
conditions or purity of the compound used.
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Solvent Temperature Solubility Source
Water 20 °C 249/l

Water 25°C 2g/L

Hot Water Not Specified Soluble

Cold Water Not Specified Limited solubility
Water Not Specified Slightly soluble
Water Not Specified Insoluble
Ethanol Not Specified Soluble
Methanol Not Specified Soluble

Acetone Not Specified Soluble
Propylene Glycol Not Specified Soluble
Triethanolamine Not Specified Soluble

Various Organic Not Specified Slightly soluble

Solvents

Experimental Protocols for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of an organic

compound like 4-Amino-m-cresol. This methodology is based on standard laboratory

practices for solubility testing.

Objective: To determine the qualitative solubility of 4-Amino-m-cresol in various solvents.

Materials:

e 4-Amino-m-cresol

e Small test tubes

e Spatula
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» Vortex mixer (optional)

o Graduated cylinders or pipettes

e Distilled water

e 5% Sodium Hydroxide (NaOH) solution

e 5% Hydrochloric Acid (HCI) solution

« Ethanol

e Methanol

e Acetone

e Hexane (as a non-polar solvent example)
e Litmus paper or pH meter

Procedure:

o Preparation: Label a series of clean, dry test tubes for each solvent to be tested.

o Sample Addition: Place a small, measured amount of 4-Amino-m-cresol (e.g., 25 mg) into
each test tube.

» Solvent Addition: Add a specific volume of the first solvent (e.g., 0.75 mL) to the
corresponding test tube.

e Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 60 seconds) to
facilitate dissolution.

e Observation: Observe the mixture to determine if the compound has completely dissolved. If
the solution is clear with no visible solid particles, the compound is considered soluble. If
solid remains, it is considered insoluble or slightly soluble.
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e pH Testing (for agueous solutions): If the compound dissolves in water, test the pH of the
solution using litmus paper or a pH meter to determine if it is acidic, basic, or neutral.

e Acid/Base Solubility: For water-insoluble compounds, test their solubility in 5% NaOH and
5% HCI. Solubility in dilute acid suggests a basic functional group (like an amine), while
solubility in dilute base indicates an acidic functional group (like a phenol).

o Repeat for Other Solvents: Repeat steps 3-5 for each of the other solvents being tested.
» Record Results: Meticulously record all observations in a laboratory notebook.

Logical Workflow for Solubility Determination

The following diagram illustrates a typical workflow for assessing the solubility of an organic
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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